4-[(methylsulfonyl)amino]-N-2-pyrimidinylbenzenesulfonamide

• IUPAC Name: 4-(methanesulfonamido)-N-pyrimidin-2-ylbenzenesulfonamide
• InChI: InChI=1S/C11H12N4O4S2/c1-20(16,17)14-9-3-5-10(6-4-9)21(18,19)15-11-12-7-2-8-13-11/h2-8,14H,1H3,(H,12,13,15)
• InChI Key: FYNDVVJVUANTTB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CC=N2
• Molecular Formula: C11H12N4O4S2
• Molecular Weight: 328.4 g/mol

Description

The compound "4-[(methylsulfonyl)amino]-N-2-pyrimidinylbenzenesulfonamide" belongs to the sulfonamide family, which are known for their wide range of applications in medicinal chemistry due to their antibacterial and antimicrobial properties. Research in this area focuses on the synthesis of novel sulfonamide derivatives for various applications, excluding their use as drugs or their dosages.

Synthesis Analysis

The synthesis of sulfonamide derivatives typically involves the condensation of appropriate sulfonyl chlorides with amines or, in some cases, through the reaction of sulfonamides with aldehydes to introduce additional functional groups (Elangovan et al., 2021). Various methods have been developed to synthesize these compounds, including reactions that lead to the formation of structurally complex sulfonamides with enhanced properties.

Molecular Structure Analysis

The molecular structure of sulfonamide compounds has been extensively studied through X-ray diffraction, NMR spectroscopy, and computational methods. These studies reveal the conformational polymorphism present in sulfonamide derivatives and provide insight into their molecular conformations, which are crucial for understanding their chemical behavior and reactivity (Bar & Bernstein, 1985).

Chemical Reactions and Properties

Sulfonamide compounds participate in various chemical reactions, including condensation, sulfonation, and alkylation, which can be used to modify their structure and enhance their properties. The reactivity of these compounds is significantly influenced by the substituents attached to the sulfonamide nitrogen and the aromatic ring, allowing for the synthesis of compounds with specific chemical properties (Fukuyama et al., 1995).

Physical Properties Analysis

The physical properties of sulfonamide derivatives, such as solubility, melting point, and crystal structure, are crucial for their application in various fields. Studies have shown that these properties can be tailored by modifying the molecular structure of the sulfonamides, leading to compounds with desirable physical characteristics (Stenfors & Ngassa, 2021).

Chemical Properties Analysis

The chemical properties of sulfonamides, including their acidity, basicity, and reactivity towards electrophiles and nucleophiles, are influenced by the presence of the sulfonamide group and other functional groups in the molecule. These properties are key to the compounds' mechanisms of action and their interactions with biological targets (Gein et al., 2016).